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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the landmark discovery and historical development of
recombinant human insulin, a cornerstone of modern biotechnology and diabetes
management. We will explore the seminal experiments, from gene synthesis to large-scale
production, providing detailed protocols and quantitative data to inform and guide researchers
in the field.

Introduction: The Dawn of a New Era in Diabetes
Treatment

Prior to the late 1970s, the primary source of insulin for treating diabetes was animal
pancreases, primarily from pigs and cows. While life-saving, animal-derived insulin could elicit
immune reactions in some patients and faced a looming threat of supply shortages. The advent
of recombinant DNA technology in the mid-1970s presented a revolutionary solution: the
production of human insulin in microorganisms, ensuring a theoretically unlimited and non-
allergenic supply.

The journey from concept to a commercially available product was a testament to scientific
ingenuity and collaboration. Key milestones include the first successful expression of a
synthetic human gene in bacteria and the subsequent partnership between the biotechnology
startup Genentech and the pharmaceutical giant Eli Lilly and Company. This collaboration

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b612633?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

culminated in the 1982 FDA approval of Humulin®, the first recombinant human therapeutic.[1]

[2]

Core Methodologies in Recombinant Human Insulin
Production

Two primary strategies have been historically employed for the production of recombinant
human insulin in Escherichia coli: the separate synthesis of the A and B polypeptide chains and

the proinsulin processing method.

The Two-Chain Method: The Initial Breakthrough

The first successful production of recombinant human insulin, achieved by Genentech, involved
the separate synthesis of the insulin A and B chains in different E. coli cultures.[3][4][5] This
pioneering approach, while effective, was complex and involved several critical steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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